Cas no 1248449-14-0 (3-Amino-1-(prop-2-en-1-yl)-1,2-dihydropyridin-2-one)

• Product Name: 3-Amino-1-(prop-2-en-1-yl)-1,2-dihydropyridin-2-one
• CAS No: 1248449-14-0
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 4775225
• Update Time: 2025-05-21

3-Amino-1-(prop-2-en-1-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(prop-2-en-1-yl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C8H10N2O/c1-2-5-10-6-3-4-7(9)8(10)11/h2-4,6H,1,5,9H2
• InChI Key： MXDQUVXFKUZIDE-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1CC=C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 0.6
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-Amino-1-(prop-2-en-1-yl)-1,2-dihydropyridin-2-one

3-Amino-1-(prop-2-en-1-yl)-1,2-dihydropyridin-2-one: A Comprehensive Overview

The compound with CAS No. 1248449-14-0, commonly referred to as 3-Amino-1-(prop-2-en-1-yl)-1,2-dihydropyridin-2-one, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of dihydropyridines, which are known for their versatility and importance in organic synthesis. The structure of 3-Amino-1-(prop-2-en-1-yl)-1,2-dihydropyridin-2-one features a dihydropyridine ring system with an amino group at position 3 and a propenyl group at position 1. This unique combination of functional groups makes it a valuable substrate for further chemical modifications and derivatizations.

Recent studies have highlighted the potential of dihydropyridine derivatives in drug discovery, particularly in the development of calcium channel blockers. These compounds have shown promise in treating cardiovascular diseases due to their ability to modulate ion channels and influence cellular signaling pathways. The presence of the amino group in 3-Amino-1-(prop-2-en-1-yl)-1,2-dihydropyridin-2-one adds to its reactivity, making it a suitable candidate for exploring new therapeutic agents.

In addition to its pharmacological applications, 3-Amino-1-(prop-2-en-1-yli)-dihydro-pyridinone has been investigated for its role in material science. Researchers have explored its use as a precursor for the synthesis of advanced materials, such as coordination polymers and metalloorganic frameworks (MOFs). The ability of this compound to form stable complexes with metal ions has opened new avenues for developing high-performance materials with applications in catalysis, sensing, and energy storage.

The synthesis of 3-Amino-dihydro-pyridinone derivatives has also been a focal point of recent research. Scientists have developed novel synthetic routes that enhance the efficiency and scalability of producing these compounds. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such advancements are crucial for scaling up production to meet the growing demand for these compounds in both academic and industrial settings.

Furthermore, the biological activity of 3-Amino-dihydro-pyridinone has been extensively studied. Preclinical studies have demonstrated its potential as an antioxidant and anti-inflammatory agent. These properties make it a promising candidate for developing natural product-inspired drugs that target oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

In conclusion, 3-Amino-dihydro-pyridinone (CAS No. 1248449) is a multifaceted compound with diverse applications across various fields. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in modern chemical research. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific innovation and industrial development.